Cas no 94265-96-0 (1H-2-Benzopyran,3,4,4a,7,8,8a-hexahydro-3,3,6,7-tetramethyl-, (4aa,7a,8ab)- (9CI))

• Product name: 1H-2-Benzopyran,3,4,4a,7,8,8a-hexahydro-3,3,6,7-tetramethyl-, (4aa,7a,8ab)- (9CI)
• CAS No: 94265-96-0
• MF: C₁₃H₂₂O
• MW: 194.31318
• CID: 818240
• PubChem ID: 71300558

1H-2-Benzopyran,3,4,4a,7,8,8a-hexahydro-3,3,6,7-tetramethyl-, (4aa,7a,8ab)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran,3,4,4a,7,8,8a-hexahydro-3,3,6,7-tetramethyl-, (4aa,7a,8ab)- (9CI)
• (4aalpha,7alpha,8abeta)-3,4,4a,7,8,8a-hexahydro-3,3,6,7-tetramethyl-1H-2-benzopyran
• EINECS 304-401-4
• 1H-2-Benzopyran,3,4,4a,7,8,8a-hexahydro-3,3,6,7-tetramethyl-,(4aa,7a,8ab)-(9ci)
• DTXSID00241315
• 94265-96-0

• Inchi： InChI=1S/C13H22O/c1-9-5-11-7-13(3,4)14-8-12(11)6-10(9)2/h5,10-12H,6-8H2,1-4H3/t10-,11-,12-/m0/s1
• InChI Key： HIHXXYCXFIAFGQ-SRVKXCTJSA-N
• SMILES： CC1CC2COC(CC2C=C1C)(C)C

Computed Properties

• Exact Mass: 793.610154
• Monoisotopic Mass: 793.610154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Topological Polar Surface Area: 163

Experimental Properties

• Density: 0.886
• Boiling Point: 248.9°Cat760mmHg
• Flash Point: 100.5°C